Cas no 1896827-98-7 (1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone)

• Product Name: 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone
• CAS No: 1896827-98-7
• MF: C₁₀H₁₁FO₂
• MW: 182.19
• CID: 5080491
• Update Time: 2025-11-01

1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone

• Inchi： 1S/C10H11FO2/c1-6-4-8(7(2)12)5-9(13-3)10(6)11/h4-5H,1-3H3
• InChI Key： OWWYUESHRCHWLB-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C)C=C(C(=O)C)C=1)F)C

Additional information on 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone

Professional Introduction to Compound with CAS No. 1896827-98-7 and Product Name: 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone

The compound identified by the CAS number 1896827-98-7 and the product name 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique aromatic structure with fluorine, methoxy, and methyl substituents, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various biological pathways. Among these, molecules with aromatic rings modified by fluorine atoms have shown promise due to their ability to enhance binding affinity and metabolic stability. The 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone structure aligns well with this trend, as the fluorine substituent at the para position relative to the methoxy group can significantly influence the electronic properties of the aromatic ring. This modulation can lead to improved pharmacokinetic profiles, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential as a precursor in synthesizing more complex molecules. The 4-fluoro-3-methoxy-5-methylphenyl moiety is particularly interesting because it combines electron-donating and electron-withdrawing groups in a way that can be exploited for selective reactions. For instance, the methoxy group can facilitate nucleophilic substitution reactions, while the fluorine atom can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many bioactive compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in developing kinase inhibitors. Kinases play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The ability of 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone to interact with kinase active sites has been explored through computational modeling and experimental validation. Preliminary results suggest that its structural features can mimic natural substrates or bind to allosteric sites on kinases, thereby inhibiting their activity. This makes it a promising candidate for further optimization into a lead compound.

The synthesis of 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of fluorine atoms into aromatic rings traditionally required harsh conditions or expensive reagents. However, recent advancements in catalytic systems have made it possible to achieve selective fluorination under milder conditions. For example, transition metal-catalyzed C-F bond formation has enabled the introduction of fluorine at specific positions without affecting other functional groups. This approach not only simplifies the synthesis but also reduces costs, making it more feasible for large-scale production.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular docking studies have been instrumental in understanding how 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone interacts with biological targets. By simulating binding interactions at an atomic level, researchers can predict binding affinities and identify key residues involved in recognition. These insights guide medicinal chemists in designing derivatives with enhanced potency and selectivity. Additionally, quantum mechanical calculations have provided valuable information about the electronic structure of this molecule, which is crucial for understanding its reactivity and stability.

From a therapeutic perspective, the potential applications of 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone are broad-ranging. Beyond kinase inhibition, this compound could be explored as an intermediate for developing antiviral or anti-inflammatory agents. The fluoro-substituted aromatic core is known to improve bioavailability and resistance to metabolic degradation, making it an ideal building block for drugs requiring long half-lives or enhanced oral bioavailability.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Advanced spectroscopic methods such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC/MS), and X-ray crystallography have been employed to elucidate the structure and purity of 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone derivatives. These techniques not only confirm synthetic success but also provide insights into conformational preferences and intermolecular interactions.

In conclusion, 1-(4-Fluoro-3-methoxy-5-methylphenyl)ethanone (CAS No. 1896827-98-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug discovery, particularly in developing kinase inhibitors and other therapeutic agents targeting critical biological pathways. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will play an increasingly important role in shaping future treatments for various diseases.